Cas no 62116-89-6 (Benzeneoctanal)

• Product Name: Benzeneoctanal
• CAS No: 62116-89-6
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 457528
• PubChem ID: 11138210
• Update Time: 2025-04-19

Benzeneoctanal Chemical and Physical Properties

Names and Identifiers

• Benzeneoctanal
• 8-phenyloctanal
• SCHEMBL3959220
• 62116-89-6
• DTXSID00456588

• Inchi： 1S/C14H20O/c15-13-9-4-2-1-3-6-10-14-11-7-5-8-12-14/h5,7-8,11-13H,1-4,6,9-10H2
• InChI Key： QHMWAGMIISEFEO-UHFFFAOYSA-N
• SMILES： O=CCCCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.1515
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07